23297-93-0; 51-74-1

Histamine bisphosphate monohydrate

• CAS RN:
• 23297-93-0; 51-74-1

• Formula:
• C5H17N3O9P2

• InChI:
• InChI=1S/C5H9N3.2H3O4P.H2O/c6-2-1-5-3-7-4-8-5;2*1-5(2,3)4;/h3-4H,1-2,6H2,(H,7,8);2*(H3,1,2,3,4);1H2

• InChIKey:
• CNSGLKZGHLZDHQ-UHFFFAOYSA-N

• Histamine bisphosphate monohydrate is a useful research compound. Its molecular formula is C5H17N3O9P2 and its molecular weight is 325.151. The purity is usually 95%.

Histamine bisphosphate monohydrate

In Stock

• CAS RN:
• 23297-93-0

• Formula:
• C5H17N3O9P2

• InChI:
• InChI=1S/C5H9N3.2H3O4P.H2O/c6-2-1-5-3-7-4-8-5;2*1-5(2,3)4;/h3-4H,1-2,6H2,(H,7,8);2*(H3,1,2,3,4);1H2

• InChIKey:
• CNSGLKZGHLZDHQ-UHFFFAOYSA-N

• Histamine bisphosphate monohydrate is a useful research compound. Its molecular formula is C5H17N3O9P2 and its molecular weight is 325.151. The purity is usually 95%.

Methyl 3-(bromomethyl)-4-chloropicolinate

In Stock

• CAS RN:
• 1823951-74-1

• Formula:
• C8H7BrClNO2

• InChI:
• InChI=1S/C8H7BrClNO2/c1-13-8(12)7-5(4-9)6(10)2-3-11-7/h2-3H,4H2,1H3

• InChIKey:
• MULIZQKYVXIKQM-UHFFFAOYSA-N

• Methyl 3-(bromomethyl)-4-chloropicolinate is a useful research compound. Its molecular formula is C8H7BrClNO2 and its molecular weight is 264.5 g/mol. The purity is usually 95%.

8-Bromonaphthalene-2-sulfonic acid

In Stock

• CAS RN:
• 738551-74-1

• Formula:
• C10H7BrO3S

• InChI:
• InChI=1S/C10H7BrO3S/c11-10-3-1-2-7-4-5-8(6-9(7)10)15(12,13)14/h1-6H,(H,12,13,14)

• InChIKey:
• WDXSBZQXMWTSIA-UHFFFAOYSA-N

• 8-Bromonaphthalene-2-sulfonic acid is a useful research compound. Its molecular formula is C10H7BrO3S and its molecular weight is 287.13 g/mol. The purity is usually 95%.

Methyl 4-((4-methylbenzyl)oxy)-2-((4-methylbenzyl)thio)quinoline-3-carboxylate

In Stock

• CAS RN:
• 932351-74-1

• Formula:
• C27H25NO3S

• InChI:
• InChI=1S/C27H25NO3S/c1-18-8-12-20(13-9-18)16-31-25-22-6-4-5-7-23(22)28-26(24(25)27(29)30-3)32-17-21-14-10-19(2)11-15-21/h4-15H,16-17H2,1-3H3

• InChIKey:
• GIXRXMBUMXNOTN-UHFFFAOYSA-N

• Methyl 4-((4-methylbenzyl)oxy)-2-((4-methylbenzyl)thio)quinoline-3-carboxylate is a useful research compound. Its molecular formula is C27H25NO3S and its molecular weight is 443.56. The purity is usually 95%.

2-Methoxy-2'-piperidinomethyl benzophenone

In Stock

• CAS RN:
• 898751-74-1

• Formula:
• C20H23NO2

• InChI:
• InChI=1S/C20H23NO2/c1-23-19-12-6-5-11-18(19)20(22)17-10-4-3-9-16(17)15-21-13-7-2-8-14-21/h3-6,9-12H,2,7-8,13-15H2,1H3

• InChIKey:
• MLFQOWCXNRAXPV-UHFFFAOYSA-N

• 2-Methoxy-2'-piperidinomethyl benzophenone is a useful research compound. Its molecular formula is C20H23NO2 and its molecular weight is 309.4 g/mol. The purity is usually 95%.

4-({[(4-bromothiophen-2-yl)methyl](methyl)amino}methyl)-N-methylpyridin-2-amine

In Stock

• CAS RN:
• 1271451-74-1

• Formula:
• C13H16BrN3S

• InChI:
• InChI=1S/C13H16BrN3S/c1-15-13-5-10(3-4-16-13)7-17(2)8-12-6-11(14)9-18-12/h3-6,9H,7-8H2,1-2H3,(H,15,16)

• InChIKey:
• AGGCMWFCOCOORD-UHFFFAOYSA-N

• 4-({[(4-bromothiophen-2-yl)methyl](methyl)amino}methyl)-N-methylpyridin-2-amine is a useful research compound. Its molecular formula is C13H16BrN3S and its molecular weight is 326.26 g/mol. The purity is usually 95%.

(S)-4-methylmorpholine-3-carboxylic acid

In Stock

• CAS RN:
• 1315051-74-1

• Formula:
• C6H11NO3

• InChI:
• InChI=1S/C6H11NO3/c1-7-2-3-10-4-5(7)6(8)9/h5H,2-4H2,1H3,(H,8,9)/t5-/m0/s1

• InChIKey:
• PJCXUSBLNCTAJP-YFKPBYRVSA-N

• (S)-4-methylmorpholine-3-carboxylic acid, also known as (S)-4-methylmorpholine-3-carboxylic acid, is a useful research compound. Its molecular formula is C6H11NO3 and its molecular weight is 145.158. The purity is usually 95%.

3-Aminooxypropanenitrile;hydrochloride

In Stock

• CAS RN:
• 5251-74-1

• Formula:
• C3H7ClN2O

• InChI:
• InChI=1S/C3H6N2O.ClH/c4-2-1-3-6-5;/h1,3,5H2;1H

• InChIKey:
• DILDLVZNHQFOGC-UHFFFAOYSA-N

• 3-Aminooxypropanenitrile;hydrochloride is a useful research compound. Its molecular formula is C3H7ClN2O and its molecular weight is 122.55 g/mol. The purity is usually 95%.

Troeger's base

In Stock

• CAS RN:
• 21451-74-1

• Formula:
• C17H18N2

• InChI:
• InChI=1S/C17H18N2/c1-12-3-5-16-14(7-12)9-18-11-19(16)10-15-8-13(2)4-6-17(15)18/h3-8H,9-11H2,1-2H3

• InChIKey:
• SXPSZIHEWFTLEQ-UHFFFAOYSA-N

• Troeger's base is a useful research compound. Its molecular formula is C17H18N2 and its molecular weight is 250.34 g/mol. The purity is usually 95%.

n-[1,3-Dihydroxy-2-(hydroxymethyl)propan-2-yl]pyridine-3-carboxamide

In Stock

• CAS RN:
• 18951-74-1

• Formula:
• C10H14N2O4

• InChI:
• InChI=1S/C10H14N2O4/c13-5-10(6-14,7-15)12-9(16)8-2-1-3-11-4-8/h1-4,13-15H,5-7H2,(H,12,16)

• InChIKey:
• WWEDWTGXAUAFNV-UHFFFAOYSA-N

• N-[1,3-Dihydroxy-2-(hydroxymethyl)propan-2-yl]pyridine-3-carboxamide is a useful research compound. Its molecular formula is C10H14N2O4 and its molecular weight is 226.23 g/mol. The purity is usually 95%.

5-chloro-1-ethyl-3-methyl-4-nitro-1H-pyrazole

In Stock

• CAS RN:
• 13551-74-1

• Formula:
• C6H8ClN3O2

• InChI:
• InChI=1S/C6H8ClN3O2/c1-3-9-6(7)5(10(11)12)4(2)8-9/h3H2,1-2H3

• InChIKey:
• JUEYFGYMSCITJF-UHFFFAOYSA-N

• 5-chloro-1-ethyl-3-methyl-4-nitro-1H-pyrazole is a useful research compound. Its molecular formula is C6H8ClN3O2 and its molecular weight is 189.6 g/mol. The purity is usually 95%.

Diethyl 3-phenylpentanedioate

Usually In Stock

• CAS RN:
• 55951-74-1

• Formula:
• C15H20O4

• InChI:
• InChI=1S/C15H20O4/c1-3-18-14(16)10-13(11-15(17)19-4-2)12-8-6-5-7-9-12/h5-9,13H,3-4,10-11H2,1-2H3

• InChIKey:
• GSDRMAHJAKQAOZ-UHFFFAOYSA-N

• Diethyl 3-phenylpentanedioate is a useful research compound. Its molecular formula is C15H20O4 and its molecular weight is 264.32 g/mol. The purity is usually 95%.

(1-Ethyloctyl)cyclohexane

• CAS RN:
• 13151-74-1

• Formula:
• C16H32

• InChI:
• InChI=1S/C16H32/c1-3-5-6-7-9-12-15(4-2)16-13-10-8-11-14-16/h15-16H,3-14H2,1-2H3

• InChIKey:
• OUPADZQNAUCFAW-UHFFFAOYSA-N

• (1-Ethyloctyl)cyclohexane is a useful research compound. Its molecular formula is C16H32 and its molecular weight is 224.42 g/mol. The purity is usually 95%.

Ethyl 3-(4-methoxyphenyl)-5-(2-methylbenzamido)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

In Stock

• CAS RN:
• 851951-74-1

• Formula:
• C24H21N3O5S

• InChI:
• InChI=1S/C24H21N3O5S/c1-4-32-24(30)20-18-13-33-22(25-21(28)17-8-6-5-7-14(17)2)19(18)23(29)27(26-20)15-9-11-16(31-3)12-10-15/h5-13H,4H2,1-3H3,(H,25,28)

• InChIKey:
• LBUZVZYXAVHZHA-UHFFFAOYSA-N

• Ethyl 3-(4-methoxyphenyl)-5-(2-methylbenzamido)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C24H21N3O5S and its molecular weight is 463.51. The purity is usually 95%.

Histamine phosphate

In Stock

• CAS RN:
• 51-74-1

• Formula:
• C5H9N.2H3O4P

• InChI:
• InChI=1S/C5H9N3.2H3O4P/c6-2-1-5-3-7-4-8-5;2*1-5(2,3)4/h3-4H,1-2,6H2,(H,7,8);2*(H3,1,2,3,4)

• InChIKey:
• ZHIBQGJKHVBLJJ-UHFFFAOYSA-N

• Histamine bisphosphate monohydrate is an imidazole containing heterocyclic building block that can be employed in chemical synthesis. Its crystal structure belongs to the monoclinic space group, P21/c and shows O–H ? O and N–H?O hydrogen bonds.
  Histamine phosphate is a phosphate salt that is the diphosphate salt of histamine. It has a role as a histamine agonist. It contains a histamine.
  

3-Amino-4-phenethylaminopyridine

In Stock

• CAS RN:
• 451-74-1

• Formula:
• C13H15N3

• InChI:
• InChI=1S/C13H15N3/c14-12-10-15-8-7-13(12)16-9-6-11-4-2-1-3-5-11/h1-5,7-8,10H,6,9,14H2,(H,15,16)

• InChIKey:
• GTPRIIRYAKHRTI-UHFFFAOYSA-N

• 3-Amino-4-phenethylaminopyridine is a useful research compound. Its molecular formula is C13H15N3 and its molecular weight is 213.28 g/mol. The purity is usually 95%.

5-[(2,2,2-Trifluoroethoxy)methyl]thiophene-2-carboxylic acid

In Stock

• CAS RN:
• 1174851-74-1

• Formula:
• C8H7F3O3S

• InChI:
• InChI=1S/C8H7F3O3S/c9-8(10,11)4-14-3-5-1-2-6(15-5)7(12)13/h1-2H,3-4H2,(H,12,13)

• InChIKey:
• DACKXUFQJWUSHS-UHFFFAOYSA-N

• 5-[(2,2,2-Trifluoroethoxy)methyl]thiophene-2-carboxylic acid is a useful research compound. Its molecular formula is C8H7F3O3S and its molecular weight is 240.2 g/mol. The purity is usually 95%.

4-(2,5-dimethoxybenzylidene)-2-(4-nitrophenyl)-5-phenyl-2,4-dihydro-3H-pyrazol-3-one

In Stock

• CAS RN:
• 5851-74-1

• Formula:
• C24H19N3O5

• InChI:
• InChI=1S/C24H19N3O5/c1-31-20-12-13-22(32-2)17(14-20)15-21-23(16-6-4-3-5-7-16)25-26(24(21)28)18-8-10-19(11-9-18)27(29)30/h3-15H,1-2H3/b21-15+

• InChIKey:
• VYBUSGBNBBPGCO-RCCKNPSSSA-N

• 4-(2,5-dimethoxybenzylidene)-2-(4-nitrophenyl)-5-phenyl-2,4-dihydro-3H-pyrazol-3-one is a useful research compound. Its molecular formula is C24H19N3O5 and its molecular weight is 429.4 g/mol. The purity is usually 95%.